Cas no 1805060-21-2 (3-Chloro-6-(difluoromethyl)-4-hydroxypyridine-2-sulfonyl chloride)

• Product Name: 3-Chloro-6-(difluoromethyl)-4-hydroxypyridine-2-sulfonyl chloride
• CAS No: 1805060-21-2
• MF: C₆H₃Cl₂F₂NO₃S
• MW: 278.060725450516
• CID: 4867160
• Update Time: 2025-07-18

3-Chloro-6-(difluoromethyl)-4-hydroxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-4-hydroxypyridine-2-sulfonyl chloride

• Inchi： 1S/C6H3Cl2F2NO3S/c7-4-3(12)1-2(5(9)10)11-6(4)15(8,13)14/h1,5H,(H,11,12)
• InChI Key： VRUNAFIGNXIBDS-UHFFFAOYSA-N
• SMILES： ClC1C(C=C(C(F)F)NC=1S(=O)(=O)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: 1.8
• Topological Polar Surface Area: 71.6

Additional information on 3-Chloro-6-(difluoromethyl)-4-hydroxypyridine-2-sulfonyl chloride

Comprehensive Overview of 3-Chloro-6-(difluoromethyl)-4-hydroxypyridine-2-sulfonyl chloride (CAS No. 1805060-21-2)

3-Chloro-6-(difluoromethyl)-4-hydroxypyridine-2-sulfonyl chloride (CAS No. 1805060-21-2) is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their reactivity and utility in synthetic chemistry. The presence of both chloro and difluoromethyl groups in its structure enhances its versatility, making it a valuable intermediate in the development of novel bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their unique physicochemical properties and enhanced biological activity. Researchers are particularly interested in 3-Chloro-6-(difluoromethyl)-4-hydroxypyridine-2-sulfonyl chloride for its potential role in designing next-generation herbicides and pharmaceutical agents. The compound's ability to act as a sulfonylation reagent further expands its applicability in organic synthesis, enabling the introduction of sulfonyl groups into target molecules with high efficiency.

The synthesis of 3-Chloro-6-(difluoromethyl)-4-hydroxypyridine-2-sulfonyl chloride involves multi-step processes, often starting from readily available pyridine precursors. Advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are employed to ensure the purity and structural integrity of the final product. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to minimize environmental impact while maintaining high yields.

One of the most frequently asked questions about 3-Chloro-6-(difluoromethyl)-4-hydroxypyridine-2-sulfonyl chloride revolves around its stability and storage conditions. Proper handling and storage in a cool, dry environment are essential to preserve its reactivity. Additionally, the compound's compatibility with various solvents and reagents is a topic of interest, as it influences its performance in synthetic applications.

The agrochemical industry has shown considerable interest in 3-Chloro-6-(difluoromethyl)-4-hydroxypyridine-2-sulfonyl chloride due to its potential as a building block for crop protection agents. With the global push toward sustainable agriculture, the development of efficient and environmentally friendly pesticides has become a priority. This compound's unique structural features make it a promising candidate for addressing challenges such as pest resistance and soil degradation.

In the pharmaceutical sector, 3-Chloro-6-(difluoromethyl)-4-hydroxypyridine-2-sulfonyl chloride is being investigated for its role in the synthesis of small-molecule drugs. Its ability to introduce sulfonyl groups into drug candidates can enhance their bioavailability and target specificity. This is particularly relevant in the context of personalized medicine, where tailored therapeutic solutions are gaining traction.

Another area of exploration is the compound's potential in material science. Researchers are examining its utility in the development of advanced polymers and functional materials. The incorporation of fluorinated pyridine moieties into polymeric structures can impart desirable properties such as thermal stability and chemical resistance, opening new avenues for industrial applications.

As the scientific community continues to uncover the multifaceted applications of 3-Chloro-6-(difluoromethyl)-4-hydroxypyridine-2-sulfonyl chloride, its significance in both academic and industrial settings is expected to grow. Future research will likely focus on optimizing synthetic protocols, expanding its utility in drug discovery, and exploring its potential in emerging fields such as nanotechnology and renewable energy.

In conclusion, 3-Chloro-6-(difluoromethyl)-4-hydroxypyridine-2-sulfonyl chloride (CAS No. 1805060-21-2) represents a versatile and valuable compound with broad-ranging applications. Its unique structural attributes and reactivity profile make it a cornerstone in modern synthetic chemistry, addressing critical needs across multiple industries. As research progresses, this compound is poised to play an even more pivotal role in shaping the future of chemical innovation.